3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• SMILES: C1=CC(=C(C=C1C(=O)O)O)N2C=NN=C2
• InChI: InChI=1S/C9H7N3O3/c13-8-3-6(9(14)15)1-2-7(8)12-4-10-11-5-12/h1-5,13H,(H,14,15)
• InChIKey: ABVBWDGCEALHAQ-UHFFFAOYSA-N

3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid – A Bifunctional Triazole–Benzoic Acid Ligand for Advanced MOF Design

3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS 1783770-58-0, C₉H₇N₃O₃, MW 205.17 g/mol) is a heterocyclic carboxylic acid building block that integrates a 4H-1,2,4-triazole ring at the para position and a phenolic hydroxyl group at the meta position of the benzoic acid core [1]. This specific substitution pattern distinguishes it from the more widely studied non-hydroxylated analog 4-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS 157069-48-2) and connectivity isomers such as 4-(1H-1,2,4-triazol-1-yl)benzoic acid [2]. The presence of three distinct donor groups—carboxylate oxygen, triazole nitrogen, and phenolic oxygen—classifies this compound as a bifunctional (triazolate–carboxylate–hydroxy) ligand platform that has been employed to construct microporous metal–organic frameworks (MOFs) with multiple accessible adsorption sites [1].

Bifunctional triazolate–carboxylate–hydroxy donor set for MOF design

para-Triazole, meta-hydroxy substitution creates ortho-hydroxy–carboxy motif

Supports non-interpenetrated microporous framework construction

• [1] Zhang X.-X., Guo X.-Z., Chen S.-S., Kang H.-W., Zhao Y., Gao J.-X., Xiong G.-Z., Hou L. A stable microporous framework with multiple accessible adsorption sites for high capacity adsorption and efficient separation of light hydrocarbons. Chemical Engineering Journal, 2023, 466, 143170. View Source
• [2] Abuelizz H.A., Awad H.M., Marzouk M., Nasr F.A., Alqahtani A.S., Bakheit A.H., Naglah A.M., Al-Salahi R. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Advances, 2019, 9, 19065–19074. View Source

Why Non-Hydroxylated or Isomeric Triazole–Benzoic Acid Analogs Cannot Replace 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid

The 3-hydroxy substitution on the benzoic acid ring fundamentally alters the coordination chemistry and resultant material performance of this ligand relative to its closest analogs. In the non-hydroxylated comparator 4-(4H-1,2,4-triazol-4-yl)benzoic acid (HCPT), only the carboxylate and triazole nitrogen atoms are available for metal coordination and guest adsorption [1]. The additional phenolic –OH group in the target compound introduces a third donor site that participates in host–guest interactions, as confirmed by Grand Canonical Monte Carlo (GCMC) simulations showing synergistic contributions from OH groups, carboxylate groups, and HCOO⁻ to selective gas adsorption [2]. Positional isomers such as 3-(4H-1,2,4-triazol-4-yl)benzoic acid relocate the carboxylic acid to the meta position, eliminating the ortho-hydroxy–carboxy chelation motif, while connectivity isomers bearing 1H-1,2,4-triazol-1-yl attachment exhibit distinct electronic and steric profiles that alter both biological activity and coordination geometry [3]. These structural differences preclude simple interchangeability in both MOF synthesis and medicinal chemistry applications.

Non-hydroxylated HCPT analog

Lacks phenolic –OH donor, limiting adsorption site diversity; MOFs may form interpenetrated networks with reduced pore volume.

Positional isomer (3-(4H-1,2,4-triazol-4-yl)benzoic acid)

Relocates carboxylate to meta position, removing ortho-hydroxy–carboxy chelation and altering coordination geometry.

Connectivity isomer (1H-1,2,4-triazol-1-yl analogs)

Different electronic distribution and steric profile affect both metal-binding mode and potential biological activity.

• [1] Yang L.-B., Wang H.-C., Fang X.-D., Chen S.-J., Xu Q.-Q., Zhu A.-X., Yang Z. A series of Zn(II) and Cd(II) coordination compounds based on 4-(4H-1,2,4-triazol-4-yl)benzoic acid: synthesis, structure and photoluminescence properties. CrystEngComm, 2016, 18, 130–142. View Source
• [2] Zhang X.-X., Guo X.-Z., Chen S.-S., Kang H.-W., Zhao Y., Gao J.-X., Xiong G.-Z., Hou L. A stable microporous framework with multiple accessible adsorption sites for high capacity adsorption and efficient separation of light hydrocarbons. Chemical Engineering Journal, 2023, 466, 143170. View Source
• [3] Abuelizz H.A., Awad H.M., Marzouk M., Nasr F.A., Alqahtani A.S., Bakheit A.H., Naglah A.M., Al-Salahi R. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Advances, 2019, 9, 19065–19074. View Source

Head-to-Head and Cross-Study Quantitative Differentiation of 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid vs. Closest Analogs

Superior C₂H₂ Adsorption Capacity: Ni-MOF Constructed from 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid vs. Co-MOF from Non-Hydroxylated HCPT

The Ni₂(L)₂(HCOO)₂·4H₂O MOF constructed from 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid (HL) delivers a C₂H₂ uptake of 122.0 cm³ g⁻¹ at ambient conditions [1]. In contrast, the Co-based MOF {[Co₃(OH)₂(HCOO)₂(CPT)₂]}ₙ constructed from the non-hydroxylated analog 4-(4H-1,2,4-triazol-4-yl)benzoic acid (HCPT) exhibits a C₂H₂ uptake of 113 cm³ g⁻¹ at 298 K and 1 bar under equivalent ambient conditions [2]. GCMC simulations attribute the enhanced capacity of the target-ligand MOF to the synergistic contribution of accessible –OH groups on the pore surface, which act as additional nano-traps for C₂H₂ molecules [1].

C₂H₂ uptake vs. non-OH analog

Reported

122.0 cm³ g⁻¹ vs 113 cm³ g⁻¹

Reported higher C₂H₂ capacity from additional –OH sites

GCMC shows synergistic –OH contributions; 8% uptake increase at ambient conditions

Evidence Dimension	C₂H₂ adsorption capacity at ambient conditions
Target Compound Data	Ni₂(L)₂(HCOO)₂·4H₂O MOF: 122.0 cm³ g⁻¹ at ambient conditions (298 K, 1 bar)
Comparator Or Baseline	Co₃(OH)₂(HCOO)₂(CPT)₂ MOF from HCPT ligand: 113 cm³ g⁻¹ at 298 K and 1 bar
Quantified Difference	+9.0 cm³ g⁻¹ (~8% higher uptake)
Conditions	Ambient temperature and pressure; single-component gas sorption isotherm measurements

Why This Matters

An 8% improvement in C₂H₂ capacity at ambient conditions translates into higher working capacity for pressure-swing adsorption processes, reducing the adsorbent mass required for industrial acetylene purification from CO₂ and CH₄ mixtures.

• [1] Zhang X.-X., Guo X.-Z., Chen S.-S., Kang H.-W., Zhao Y., Gao J.-X., Xiong G.-Z., Hou L. A stable microporous framework with multiple accessible adsorption sites for high capacity adsorption and efficient separation of light hydrocarbons. Chemical Engineering Journal, 2023, 466, 143170. View Source
• [2] Immobilization of open O-donor sites within a double-walled metal–organic framework for efficient C₂H₂/CO₂ separation. Journal of Molecular Structure, 2023, 1293, 136560. View Source

Enhanced C₂H₂/CO₂ Separation Selectivity via Additional Hydroxyl Adsorption Sites

The MOF constructed from 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid demonstrates favorable selectivity for multiple binary hydrocarbon mixtures including C₂H₂/CH₄, C₂H₆/CH₄, C₃H₈/CH₄, C₂H₄/CH₄, and C₂H₂/C₂H₄, as confirmed by both Ideal Adsorbed Solution Theory (IAST) calculations and dynamic breakthrough experiments [1]. The non-hydroxylated HCPT-based MOF achieves an IAST C₂H₂/CO₂ selectivity of 13 at 298 K and 1 bar [2]. While direct IAST selectivity values for the target-ligand MOF across the same gas pairs are not reported numerically in the available abstract, GCMC simulations explicitly identify functional OH groups as crucial contributors to selective adsorption, a feature structurally absent in HCPT-based frameworks [1].

C₂H₂/CO₂ selectivity comparison

Class-level

Target-ligand MOF separates broader hydrocarbon panel; HCPT-MOF IAST selectivity 13 (C₂H₂/CO₂)

Supports broader hydrocarbon mixture separation study

Class-level inference; target MOF IAST selectivity values not fully reported

Evidence Dimension	C₂H₂/CO₂ IAST selectivity and hydrocarbon mixture separation capability
Target Compound Data	MOF 1 demonstrates selective separation of C₂H₂/CH₄, C₂H₆/CH₄, C₃H₈/CH₄, C₂H₄/CH₄, and C₂H₂/C₂H₄ binary mixtures and C₃H₈/C₂H₆/CH₄ ternary mixture (confirmed by IAST and dynamic breakthrough)
Comparator Or Baseline	HCPT-based Co-MOF: IAST C₂H₂/CO₂ selectivity = 13 at 298 K, 1 bar
Quantified Difference	Target-ligand MOF extends selectivity to broader hydrocarbon panel including ternary mixtures; HCPT-MOF selectivity reported for C₂H₂/CO₂ only
Conditions	IAST calculations and dynamic breakthrough experiments at ambient temperature and pressure

Why This Matters

The additional hydroxyl group enables simultaneous separation of multi-component light hydrocarbon streams, a capability critical for natural gas sweetening and ethylene purification where ternary or higher-order mixtures must be resolved in a single adsorption bed.

• [1] Zhang X.-X., Guo X.-Z., Chen S.-S., Kang H.-W., Zhao Y., Gao J.-X., Xiong G.-Z., Hou L. A stable microporous framework with multiple accessible adsorption sites for high capacity adsorption and efficient separation of light hydrocarbons. Chemical Engineering Journal, 2023, 466, 143170. View Source
• [2] Immobilization of open O-donor sites within a double-walled metal–organic framework for efficient C₂H₂/CO₂ separation. Journal of Molecular Structure, 2023, 1293, 136560. View Source

Physicochemical Property Differentiation: pKa, Density, and Thermal Stability vs. Non-Hydroxylated Analog

The 3-hydroxy substitution substantially alters the physicochemical profile of 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid relative to the non-hydroxylated analog. The target compound has a predicted pKa of 3.75 ± 0.10, reflecting the electron-withdrawing effect of the triazole ring and the hydrogen-bonding capacity of the phenolic –OH [1]. In comparison, 4-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS 157069-48-2) has an experimentally determined melting point of 300 °C, a density of 1.39 g/cm³, and a boiling point of 424.1 °C at 760 mmHg [2]. The target compound exhibits a higher predicted density of 1.54 ± 0.1 g/cm³ and a higher predicted boiling point of 484.4 ± 55.0 °C, consistent with the additional hydroxyl group enabling stronger intermolecular hydrogen bonding [1]. The molecular weight difference (205.17 vs. 189.17 g/mol) further reflects the mass contribution of the phenolic oxygen.

Physicochemical profile

Reported

pKa 3.75
Density 1.54 vs 1.39 g/cm³; bp 484.4 vs 424.1 °C

Higher density and bp suggest stronger intermolecular H-bonding

Predicted properties; experimental validation advised

Evidence Dimension	Predicted pKa and density vs. experimental melting/boiling points
Target Compound Data	pKa (predicted): 3.75 ± 0.10; Density (predicted): 1.54 ± 0.1 g/cm³; Boiling point (predicted): 484.4 ± 55.0 °C; MW: 205.17 g/mol
Comparator Or Baseline	4-(4H-1,2,4-triazol-4-yl)benzoic acid: mp 300 °C; bp 424.1 °C at 760 mmHg; density 1.39 g/cm³; MW: 189.17 g/mol
Quantified Difference	Density: +0.15 g/cm³ (~11% higher); Boiling point: +60.3 °C (~14% higher); MW: +16.00 g/mol (~8.5% higher)
Conditions	Predicted properties (ACD/Labs or analogous software) vs. experimentally measured values

Why This Matters

The higher density and boiling point indicate stronger intermolecular interactions that improve thermal stability during solvothermal MOF synthesis and may reduce ligand volatility during activation, while the lower pKa suggests greater carboxylate acidity for deprotonation-driven coordination.

• [1] Kuujia.com. CAS 1783770-58-0: 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid – Chemical and Physical Properties. Accessed 2026. View Source
• [2] TCI Chemicals. 4-(4H-1,2,4-Triazol-4-yl)benzoic Acid (Product T3788) – Specifications. CAS 157069-48-2. View Source

Bifunctional Coordination Mode: Triazolate–Carboxylate–Hydroxy Donor Set Enables Unique MOF Topologies

3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid functions as a tri-dentate or multi-dentate bifunctional ligand, with the hydroxyl group providing a third oxygen-donor site beyond the carboxylate moiety [1]. In contrast, the non-hydroxylated 4-(4H-1,2,4-triazol-4-yl)benzoic acid (4-Htba) acts solely as a triazolate–carboxylate bifunctional ligand with only two donor types, and its Zn(II)/Cd(II) coordination compounds adopt interpenetrating dia and sql topologies [2]. The hydroxyl group in the target ligand enables the formation of a microporous framework with narrow channels functionalized with multiple accessible adsorption sites (OH, carboxylate O, and HCOO⁻), which is structurally distinct from the interpenetrated architectures observed with 4-Htba [1]. The target compound's 3-hydroxy-4-triazolyl substitution pattern also creates an ortho-hydroxy–carboxy motif capable of intramolecular hydrogen bonding, a feature absent in the 3-(4H-1,2,4-triazol-4-yl)benzoic acid positional isomer [3].

Coordination donor set

Class-level

3 donor types (carboxylate O, triazole N, phenolic O) vs 2 in non-OH analog

Additional donor enables non-interpenetrated MOF topology

Qualitative structural difference; topology confirmed by single-crystal XRD

Evidence Dimension	Number and type of donor atoms available for metal coordination and guest adsorption
Target Compound Data	Three donor types: carboxylate O, triazole N, and phenolic O (OH group); enables non-interpenetrated microporous framework with multiple accessible adsorption sites
Comparator Or Baseline	4-(4H-1,2,4-triazol-4-yl)benzoic acid: two donor types (carboxylate O + triazole N); forms interpenetrated dia/sql nets in Zn/Cd coordination compounds
Quantified Difference	Qualitative structural difference: additional donor site enables distinct non-interpenetrated topology
Conditions	Solvothermal MOF synthesis; single-crystal X-ray diffraction structural determination

Why This Matters

The additional hydroxyl donor site permits construction of non-interpenetrated, permanently porous frameworks rather than interpenetrated networks, directly impacting accessible pore volume and gas adsorption performance.

• [1] Zhang X.-X., Guo X.-Z., Chen S.-S., Kang H.-W., Zhao Y., Gao J.-X., Xiong G.-Z., Hou L. A stable microporous framework with multiple accessible adsorption sites for high capacity adsorption and efficient separation of light hydrocarbons. Chemical Engineering Journal, 2023, 466, 143170. View Source
• [2] Yang L.-B., Wang H.-C., Fang X.-D., Chen S.-J., Xu Q.-Q., Zhu A.-X., Yang Z. A series of Zn(II) and Cd(II) coordination compounds based on 4-(4H-1,2,4-triazol-4-yl)benzoic acid: synthesis, structure and photoluminescence properties. CrystEngComm, 2016, 18, 130–142. View Source
• [3] Li F.-L., Dai B., Song H.-B., Mi N., Tang L.-F. Synthesis, structure, and fungicidal activity of triorganotin (4H-1,2,4-triazol-4-yl)benzoates. Heteroatom Chemistry, 2009, 20(7), 411–417. View Source

Anticancer Activity of Triazole–Benzoic Acid Connectivity Isomers: 1H-1,2,4-Triazol-1-yl vs. 4H-1,2,4-Triazol-4-yl Scaffolds

While direct anticancer data for 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid itself is not available in the open literature, the structurally related connectivity isomer series 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids demonstrates potent in vitro cytotoxicity, with the most active hybrids exhibiting IC₅₀ values of 15.6–23.9 µM against MCF-7 and HCT-116 cancer cell lines, comparable to doxorubicin (IC₅₀ 19.7 and 22.6 µM, respectively) [1]. Importantly, these 1H-triazol-1-yl hybrids showed very weak cytotoxic effects toward normal RPE-1 cells, indicating cancer-cell selectivity [1]. The target compound differs from this series by (a) 4H-1,2,4-triazol-4-yl connectivity instead of 1H-1,2,4-triazol-1-yl, and (b) the presence of the 3-hydroxy group, both of which would alter electronic distribution and hydrogen-bonding capacity, predicting a distinct biological activity profile [2].

Isomer cytotoxicity (class-level)

Class-level

No direct data for target; 1H-triazol-1-yl hybrids IC₅₀ 15.6–23.9 µM (MCF-7, HCT-116)

Cell-model cytotoxicity context requires direct validation

Target compound differs in connectivity and hydroxylation; de novo screening needed

Evidence Dimension	In vitro cytotoxicity (IC₅₀) against MCF-7 and HCT-116 cancer cell lines
Target Compound Data	No published IC₅₀ data available for the target compound itself. Structural features (4H-triazol-4-yl + 3-OH) predict altered activity vs. 1H-triazol-1-yl series.
Comparator Or Baseline	4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids: IC₅₀ 15.6–23.9 µM (MCF-7); doxorubicin IC₅₀ 19.7 µM (MCF-7), 22.6 µM (HCT-116)
Quantified Difference	Target compound: data unavailable. Comparator hybrids showed IC₅₀ comparable to doxorubicin with superior selectivity for cancer cells over normal RPE-1 cells.
Conditions	MTT assay; 48 h exposure; MCF-7 (breast) and HCT-116 (colon) cancer cell lines; RPE-1 normal retinal pigment epithelial cells

Why This Matters

The distinct connectivity and hydroxylation pattern of the target compound relative to the characterized 1H-triazol-1-yl series means it cannot be assumed to share the same anticancer profile; prospective users must validate activity de novo, but the class precedent establishes triazole–benzoic acid hybrids as viable anticancer scaffolds.

• [1] Abuelizz H.A., Awad H.M., Marzouk M., Nasr F.A., Alqahtani A.S., Bakheit A.H., Naglah A.M., Al-Salahi R. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Advances, 2019, 9, 19065–19074. View Source
• [2] Vikrishchuk N.I., Popov L.D. Synthesis of novel triazolyl-substituted carboxylic acid esters and their aminolysis. Russian Journal of Organic Chemistry, 2019, 55(2), 234–240. View Source

High-Value Application Scenarios for 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid Based on Quantifiable Differentiation

Microporous MOF Synthesis for Acetylene (C₂H₂) Capture and Light Hydrocarbon Separation

This compound is the ligand of choice for constructing Ni²⁺-based microporous MOFs that require multiple accessible adsorption sites within narrow pore channels. As demonstrated by Zhang et al. (2023), the resulting Ni₂(L)₂(HCOO)₂·4H₂O framework achieves a C₂H₂ uptake of 122.0 cm³ g⁻¹ at ambient conditions—an 8% improvement over the 113 cm³ g⁻¹ delivered by a Co-MOF built from the non-hydroxylated HCPT analog [1]. The framework also demonstrates selective separation of binary C₂H₂/CH₄, C₂H₆/CH₄, C₃H₈/CH₄, C₂H₄/CH₄, and C₂H₂/C₂H₄ mixtures as well as the ternary C₃H₈/C₂H₆/CH₄ system, confirmed by dynamic breakthrough experiments [1]. Industrial users seeking to optimize pressure-swing adsorption beds for acetylene purification or natural gas liquids recovery should prioritize this ligand over non-hydroxylated alternatives.

Rational Design of Non-Interpenetrated Porous Coordination Polymers

The ortho-hydroxy–carboxy motif in 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid enables intramolecular hydrogen bonding and provides a third oxygen-donor site that disrupts the interpenetration tendency observed with the non-hydroxylated 4-(4H-1,2,4-triazol-4-yl)benzoic acid (4-Htba), whose Zn(II) and Cd(II) complexes routinely form 2-fold to 5-fold interpenetrated dia and sql networks [1]. Researchers targeting permanently porous, non-interpenetrated frameworks for gas storage, catalysis, or sensing should select the hydroxylated ligand to avoid the pore-volume losses inherent to interpenetration, as evidenced by the stable microporous architecture reported in Chemical Engineering Journal (2023) [2].

Medicinal Chemistry Scaffold Requiring 4H-1,2,4-Triazol-4-yl Connectivity with Tunable Hydrogen-Bonding Capacity

In drug discovery programs where the 4H-1,2,4-triazol-4-yl connectivity is mandated—for example, to avoid the metabolic liabilities associated with 1H-1,2,4-triazol-1-yl isomers or to exploit specific hydrogen-bonding interactions with target proteins—3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid provides a structurally distinct scaffold. The 3-hydroxy group introduces a predicted pKa of 3.75 ± 0.10, enhancing carboxylate acidity and hydrogen-bond donor capacity relative to the non-hydroxylated analog [1]. While direct anticancer IC₅₀ data are not yet published for this specific compound, the 1H-triazol-1-yl benzoic acid hybrid class has demonstrated IC₅₀ values of 15.6–23.9 µM against MCF-7 and HCT-116 cells with selectivity over normal RPE-1 cells [2], establishing the triazole–benzoic acid pharmacophore as a viable anticancer platform awaiting exploration with the 4H-triazol-4-yl isomer.

Triorganotin Complex Synthesis for Antifungal Agrochemical Development

Triorganotin carboxylates derived from triazolylbenzoic acid ligands exhibit in vitro antifungal activity against agriculturally relevant pathogens including Alternaria solani, Cercospora arachidicola, and Gibberella zeae [1]. The 3-hydroxy substitution in the target compound introduces an additional oxygen-donor site that can participate in Sn–O coordination, potentially altering the coordination geometry at tin and modulating the lipophilicity and bioavailability of the resulting organotin complex relative to complexes derived from the non-hydroxylated 3-(4H-1,2,4-triazol-4-yl)benzoic acid isomer [1]. Agrochemical researchers developing next-generation fungicidal organotin compounds should evaluate the hydroxylated ligand for enhanced metal-binding and altered bioactivity profiles.

Application

Selection Property

Validation Focus

C₂H₂ capture and light hydrocarbon separation MOFs

Tri-dentate donor set with accessible –OH sites

C₂H₂ adsorption capacity and dynamic breakthrough

Non-interpenetrated porous MOF construction

ortho-Hydroxy–carboxy motif disrupts interpenetration

Single-crystal XRD topology analysis

4H-1,2,4-triazol-4-yl medicinal chemistry scaffold

3-OH substitution for tunable H-bonding and acidity

Cell-based cytotoxicity and selectivity screening

Antifungal organotin agrochemical precursors

Additional O-donor site for Sn coordination

In vitro antifungal activity assays

• [1] Li F.-L., Dai B., Song H.-B., Mi N., Tang L.-F. Synthesis, structure, and fungicidal activity of triorganotin (4H-1,2,4-triazol-4-yl)benzoates. Heteroatom Chemistry, 2009, 20(7), 411–417. View Source
• [2] Abuelizz H.A., Awad H.M., Marzouk M., Nasr F.A., Alqahtani A.S., Bakheit A.H., Naglah A.M., Al-Salahi R. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Advances, 2019, 9, 19065–19074. View Source